Cas no 61338-23-6 (3-Quinolinecarbonitrile, 6,8-difluoro-4-hydroxy-)

• Product Name: 3-Quinolinecarbonitrile, 6,8-difluoro-4-hydroxy-
• CAS No: 61338-23-6
• MF: C₁₀H₄F₂N₂O
• MW: 206.148368835449
• CID: 483432
• PubChem ID: 24693855
• Update Time: 2025-04-19

3-Quinolinecarbonitrile, 6,8-difluoro-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbonitrile, 6,8-difluoro-4-hydroxy-
• 6,8-difluoro-4-oxo-1H-quinoline-3-carbonitrile
• 3-Cyan-6,8-difluor-4-hydroxy-chinolin
• 6,8-difluoro-4-hydroxyquinoline-3-carbonitrile
• CTK2E2150
• KB-71288
• DTXSID10640774
• AKOS000175763
• AKOS005185222
• 6,8-Difluoro-4-oxo-1,4-dihydroquinoline-3-carbonitrile
• 61338-23-6

• Inchi： 1S/C10H4F2N2O/c11-6-1-7-9(8(12)2-6)14-4-5(3-13)10(7)15/h1-2,4H,(H,14,15)
• InChI Key： WKUWDEQTGJCPIY-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2C(C(C#N)=CNC=21)=O)F

Computed Properties

• Exact Mass: 206.02922
• Monoisotopic Mass: 206.02916908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 56.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones